Cas no 1864064-12-9 (3-(Propane-2-sulfonyl)azetidine hydrochloride)

• Product Name: 3-(Propane-2-sulfonyl)azetidine hydrochloride
• CAS No: 1864064-12-9
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD26792958
• CID: 5045230
• PubChem ID: 72716312
• Update Time: 2026-02-28

3-(Propane-2-sulfonyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(propane-2-sulfonyl)azetidine hydrochloride
• 3-propan-2-ylsulfonylazetidine;hydrochloride
• PS-18025
• SY295795
• EN300-241323
• F2167-0216
• 3-(Isopropylsulfonyl)azetidine Hydrochloride
• E80008
• CS-0433368
• MFCD26792958
• AKOS026746691
• 3-(Isopropylsulfonyl)azetidine HCl
• 3-(propane-2-sulfonyl)azetidinehydrochloride
• 1864064-12-9
• 3-(Propane-2-sulfonyl)azetidine hydrochloride

• MDL： MFCD26792958
• Inchi： 1S/C6H13NO2S.ClH/c1-5(2)10(8,9)6-3-7-4-6;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： HCGPWJDIDVUINK-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)(C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on 3-(Propane-2-sulfonyl)azetidine hydrochloride

Introduction to 3-(Propane-2-sulfonyl)azetidine Hydrochloride (CAS No. 1864064-12-9)

3-(Propane-2-sulfonyl)azetidine hydrochloride, also known by its CAS number CAS No. 1864064-12-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted with a propane-2-sulfonyl group, which introduces a sulfonamide functionality. This combination of structural elements contributes to its distinctive chemical properties and biological activity.

The synthesis of 3-(Propane-2-sulfonyl)azetidine hydrochloride involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through the cyclization of a diamine or through the use of ring-closing reagents. The introduction of the propane-2-sulfonyl group is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. The final step involves the formation of the hydrochloride salt, which is achieved by treating the free base with hydrochloric acid.

Recent studies have highlighted the potential of 3-(Propane-2-sulfonyl)azetidine hydrochloride as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, research has shown that this compound exhibits promising activity against certain enzymes and receptors, making it a candidate for further exploration in disease treatment. The sulfonamide group, in particular, is known to play a crucial role in modulating pharmacokinetic properties such as solubility and bioavailability, which are critical for drug efficacy.

In terms of biological activity, 3-(Propane-2-sulfonyl)azetidine hydrochloride has demonstrated selectivity towards specific molecular targets, suggesting its potential utility in precision medicine. Preclinical studies have indicated that this compound may possess anti-inflammatory or anti-cancer properties, although further research is required to validate these findings and establish its therapeutic potential fully.

The structural versatility of 3-(Propane-2-sulfonyl)azetidine hydrochloride also makes it an attractive scaffold for further chemical modifications. By altering substituents on the azetidine ring or modifying the sulfonamide group, chemists can explore a wide range of analogs with diverse biological profiles. This approach not only enhances our understanding of structure-activity relationships but also opens up new avenues for drug design and optimization.

In conclusion, 3-(Propane-2-sulfonyl)azetidine hydrochloride, with its unique chemical structure and promising biological activity, represents an exciting area of research in contemporary medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the development of novel therapeutic agents.